6-Hydrazinoindan-1-one

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• IUPAC Name: 6-hydrazinyl-2,3-dihydroinden-1-one
• InChI: InChI=1S/C9H10N2O/c10-11-7-3-1-6-2-4-9(12)8(6)5-7/h1,3,5,11H,2,4,10H2
• InChI Key: KGGZDMFDAKLHNR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C=CC(=C2)NN

Description

6-Hydrazinoindan-1-one is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 6-aminoindan-1-one (7.2 g, 11.8 mmol) in conc. HCl (20 mL) at 0° C. was added dropwise an aqueous solution of NaNO2 (0.9 g, 13 mmol). After 30 min, a solution of SnCl2.2H2O (5.9 g, 26.2 mmol) in conc. HCl was added dropwise at such a rate that the reaction temperature never rose above 5° C. After the addition was completed, the mixture was stirred at RT for 2 h. The mixture was extracted with Et2O to afford 6-hydrazinoindan-1-one. MS (ESI) m/z: 199 (M+H+).